Cas no 2759-12-8 (2,3-dihydro-1H-indol-7-amine)

2,3-dihydro-1H-indol-7-amine structure
2,3-dihydro-1H-indol-7-amine structure
Product Name:2,3-dihydro-1H-indol-7-amine
CAS No:2759-12-8
MF:C8H10N2
MW:134.178401470184
MDL:MFCD18914342
CID:914858
PubChem ID:21889199
Update Time:2025-04-19

2,3-dihydro-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-7-amine,2,3-dihydro-(9CI)
    • 1H-Indol-7-amine
    • 2,3-Dihydro-1H-indol-7-ylamine
    • 2,3-dihydro-1H-indol-7-amine
    • Z1203580163
    • 1H-Indol-7-amine, 2,3-dihydro-
    • DTXSID80619492
    • SB36347
    • AC5784
    • SCHEMBL1119383
    • CAA75912
    • AKOS006342439
    • Indolin-7-amine
    • AS-78591
    • CS-0450429
    • SY158209
    • EN300-153782
    • MFCD18914342
    • 2759-12-8
    • MDL: MFCD18914342
    • Inchi: 1S/C8H10N2/c9-7-3-1-2-6-4-5-10-8(6)7/h1-3,10H,4-5,9H2
    • InChI Key: BZJFJABOZCGZDD-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2CC1)N

Computed Properties

  • Exact Mass: 134.084398327g/mol
  • Monoisotopic Mass: 134.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38Ų

2,3-dihydro-1H-indol-7-amine Pricemore >>

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